4-chloro-N-(4-methoxyphenyl)butanamide
Overview
Description
4-chloro-N-(4-methoxyphenyl)butanamide is a chemical compound with the molecular formula C11H14ClNO2 . It is also known as 4’-methoxybutyranilide .
Molecular Structure Analysis
The molecular structure of 4-chloro-N-(4-methoxyphenyl)butanamide consists of a butanamide backbone with a chlorine atom on the fourth carbon and a methoxyphenyl group attached to the nitrogen atom . The molecular weight of this compound is 227.68736 .Scientific Research Applications
Medicinal Chemistry and Drug Development
The imidazole moiety in 4-chloro-N-(4-methoxyphenyl)butanamide is a versatile scaffold for designing new drugs. Researchers have explored its potential as an antimicrobial agent, anti-inflammatory drug, and pain reliever. Additionally, the compound’s antioxidant properties make it attractive for developing novel therapeutics .
Antimicrobial Activity
4-chloro-N-(4-methoxyphenyl)butanamide and its derivatives have been evaluated for their antimicrobial efficacy. In experimental studies, metal complexes of this compound exhibited greater antimicrobial activity against various bacterial and fungal strains compared to the ligand alone .
Material Sciences and Optics
Imidazole derivatives, including 4-chloro-N-(4-methoxyphenyl)butanamide, find applications in material sciences. Their fluorescent properties make them useful in areas such as whiteners (textile fluorescence), optics, and photography. These compounds contribute to the development of innovative materials .
Biological Molecules and Histamine Receptors
The imidazole moiety is present in essential biological molecules like histidine and histamine. Researchers explore its role in histamine receptors and other biological pathways. Understanding these interactions can lead to novel drug targets and therapeutic strategies .
Agriculture: Pesticides and Plant Regulators
Imidazole derivatives have applications in agriculture as pesticides, fungicides, herbicides, and plant growth regulators. Their chemical properties allow for targeted action against pests and diseases, contributing to sustainable crop management .
Computational Studies and Charge Transfer
Researchers have conducted computational studies to gain insights into the structure and charge transfer properties of 4-chloro-N-(4-methoxyphenyl)butanamide and its metal complexes. These studies help predict its behavior and guide further research .
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various proteins and receptors in the body, influencing their function .
Mode of Action
It’s known that the compound can form hydrogen bonds due to the presence of the amide group . This property could potentially influence its interaction with its targets.
Result of Action
The compound’s ability to form hydrogen bonds could potentially influence its interactions at the molecular and cellular level .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of 4-chloro-N-(4-methoxyphenyl)butanamide . .
properties
IUPAC Name |
4-chloro-N-(4-methoxyphenyl)butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2/c1-15-10-6-4-9(5-7-10)13-11(14)3-2-8-12/h4-7H,2-3,8H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIEKMEFFAQGCGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CCCCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-(4-methoxyphenyl)butanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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